Cas no 1934422-22-6 (2,4-Difluoro-1H-indole)

2,4-Difluoro-1H-indole is a fluorinated indole derivative characterized by the presence of fluorine atoms at the 2- and 4-positions of the indole ring. This structural modification enhances its reactivity and stability, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The fluorine substituents influence electronic properties, improving binding affinity and metabolic stability in bioactive compounds. Its versatility allows for further functionalization, enabling applications in the development of fluorinated heterocycles. The compound is typically handled under controlled conditions due to its sensitivity. It is commonly used in research settings for the design of novel fluorinated molecules with potential therapeutic or agricultural applications.

2,4-Difluoro-1H-indole structure

Product Name:2,4-Difluoro-1H-indole

CAS No:1934422-22-6

MF:C₈H₅F₂N

MW:153.128808736801

CID:5695600

PubChem ID:23288136

Update Time:2025-06-08

2,4-Difluoro-1H-indole Chemical and Physical Properties

Names and Identifiers

- 2,4-difluoro-1H-indole
- SCHEMBL4670793
- 1934422-22-6
- 1H-Indole, 2,4-difluoro-
- 2,4-Difluoro-1H-indole
- Inchi： 1S/C8H5F2N/c9-6-2-1-3-7-5(6)4-8(10)11-7/h1-4,11H
- InChI Key： JGYMIVIOMGCKTM-UHFFFAOYSA-N
- SMILES： FC1=CC=CC2=C1C=C(N2)F

Computed Properties

Exact Mass: 153.03900549g/mol
Monoisotopic Mass: 153.03900549g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 151
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 15.8Å²

Experimental Properties

Density: 1.388±0.06 g/cm3(Predicted)
Boiling Point: 262.1±20.0 °C(Predicted)
pka: 15.25±0.30(Predicted)

2,4-Difluoro-1H-indole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM235022-1g	2,4-Difluoro-1H-indole	1934422-22-6	95%	1g	$542	2021-08-04
Chemenu	CM235022-1g	2,4-Difluoro-1H-indole	1934422-22-6	95%	1g	$863	2023-02-02

2,4-Difluoro-1H-indole Related Literature

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2. An automatic determination of thoria in thoria-urania mixtures

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3. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

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4. An atlas of endohedral Sc2S cluster fullerenes†

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5. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 2,4-Difluoro-1H-indole

Research Brief on 2,4-Difluoro-1H-indole (CAS: 1934422-22-6): Recent Advances and Applications in Chemical Biology and Medicine

2,4-Difluoro-1H-indole (CAS: 1934422-22-6) is a fluorinated indole derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. Indole derivatives are well-known for their presence in numerous biologically active compounds, and the introduction of fluorine atoms at the 2 and 4 positions enhances their pharmacological properties, including metabolic stability and binding affinity. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activities, and potential therapeutic applications.

Recent studies have highlighted the synthetic utility of 2,4-Difluoro-1H-indole as a key intermediate in the development of novel drug candidates. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its role in the synthesis of selective kinase inhibitors, which show promising activity against various cancer cell lines. The fluorination pattern of the indole ring was found to significantly improve the compound's ability to penetrate cell membranes, thereby enhancing its bioavailability and therapeutic efficacy.

In addition to its role in oncology, 2,4-Difluoro-1H-indole has been investigated for its potential in central nervous system (CNS) drug discovery. A 2024 study in ACS Chemical Neuroscience reported that derivatives of this compound exhibit high affinity for serotonin receptors, making them candidates for the treatment of neurological disorders such as depression and anxiety. The fluorinated indole scaffold was shown to modulate receptor binding in a manner that is both selective and reversible, reducing the risk of off-target effects.

The compound's unique chemical properties have also been exploited in the development of fluorescent probes for biological imaging. Researchers at a leading pharmaceutical institute (2023) utilized 2,4-Difluoro-1H-indole to design a probe capable of detecting reactive oxygen species (ROS) in live cells. This application underscores the compound's versatility beyond traditional drug development, offering tools for real-time monitoring of cellular processes.

Despite these advancements, challenges remain in the large-scale synthesis and optimization of 2,4-Difluoro-1H-indole derivatives. A recent review in Organic Process Research & Development (2024) discussed the need for more efficient catalytic methods to reduce production costs and improve yields. Additionally, further preclinical studies are required to fully elucidate the safety and pharmacokinetic profiles of these compounds before they can progress to clinical trials.

In conclusion, 2,4-Difluoro-1H-indole (CAS: 1934422-22-6) represents a promising scaffold in chemical biology and medicinal chemistry. Its applications span from oncology to CNS disorders and diagnostic imaging, highlighting its broad potential. Continued research efforts are expected to unlock further therapeutic opportunities and address existing challenges in its development and application.